1-Dodecanol-1-13C

• IUPAC Name: (113C)dodecan-1-ol
• InChI: InChI=1S/C12H26O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h13H,2-12H2,1H3/i12+1
• InChI Key: LQZZUXJYWNFBMV-HNHCFKFXSA-N
• Canonical SMILES: CCCCCCCCCCCCO
• Isomeric SMILES: CCCCCCCCCCC[13CH2]O
• Molecular Formula: C12H26O
• DSSTOX Substance ID: DTXSID60480824
• Molecular Weight: 187.33 g/mol
• CAS No.: 88170-32-5

Description

It is a 12-carbon fatty alcohol containing the 13C isotope, which makes it highly useful in various scientific research and analysis due to its high mass spectrometry resolution and sensitivity .

Preparation Methods

1-Dodecanol-1-13C can be synthesized through a series of reaction steps involving isotopically labeled reagents. One common method involves using 13C isotopically labeled methanol sulfate and dodecanal . The industrial production of this compound typically involves the saponification of coconut oil followed by hydrogenation at high pressure .

Chemical Reactions Analysis

1-Dodecanol-1-13C undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form dodecanoic acid.

Reduction: It can be reduced to form dodecane.

Substitution: It can undergo substitution reactions to form various derivatives.

Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like lithium aluminum hydride. The major products formed from these reactions include dodecanoic acid, dodecane, and various substituted derivatives .

Scientific Research Applications

1-Dodecanol-1-13C has a wide range of scientific research applications:

Chemistry: It is used in the study of kinetic and thermodynamic properties of chemical reactions, including solubility, diffusion, and surface activity.

Biology: It is used to study the metabolic pathways and chemical transformation processes of biological molecules.

Medicine: It is used in the development of pharmaceuticals and in the study of drug interactions and mechanisms of action.

Industry: It is used in the manufacturing of surfactants, lubricants, and other products.

Mechanism of Action

The mechanism of action of 1-Dodecanol-1-13C involves its hydrophilic and lipophilic properties, which allow it to affect cell membranes in an unspecific manner. It can interact with various molecular targets, including enzymes and receptors, to exert its effects .

Comparison with Similar Compounds

1-Dodecanol-1-13C is similar to other fatty alcohols such as:

1-Dodecanol: The non-isotopically labeled version of this compound.

1-Tetradecanol: A 14-carbon fatty alcohol.

1-Hexadecanol: A 16-carbon fatty alcohol.

What sets this compound apart is the presence of the 13C isotope, which enhances its mass spectrometry resolution and sensitivity, making it particularly valuable for scientific research .

Synthesis routes and methods I

Procedure details

Details of the (A), (B) and (C) components in Table 1, Table 1-2, Table 2, and Table-3 are as follows: (A) Component A-1: Pentaerythritol stearate (average ester replacement degree 45% by equivalent), A-2: Long chain fatty acid polyamide polyamine (MW=3,000 to 4,000); obtained by dropwise adding epichlorohydrin (1/3 mole ratio) to a compound obtained by reaction of polyethylene imine (MW=1,000) and Lunac S-40 (1/7 mole ratio) manufactured by Kao Corporation, A-3: Distearylamine, A-4: Ethylene glycol monobehenate, A-5: Pentaerythritol monooleate (average ester replacement degree 45% by equivalent), A-6: Stearyl alcohol PO adduct (PO=10 mole), A-7: Oleic acid, A-8: Beef tallow, A-9: Cured castor oil, A-10: Lauryl alcohol EO Adduct (EO=15 mole), A-11: Stearyl alcohol EO/PO adduct (EO 24/PO 18 random adduct), A-12: KB-115 (manufactured by Kao Corporation) (main component: fatty acid polyhydric alcohol ester), A-13: Rosin (Hartall R-WW, manufactured by Harima Chemicals, Inc.), A-14: Alkyl ketene dimer obtained by de-hydrochloric acid reaction, in the presence of ternary amine catalyst, of fatty acid chloride obtained by the reaction of phosphoric acid trichloride with Lunac S-40 (manufactured by Kao Corporation), A-15: Alkenyl succinic acid anhydride obtained by addition reaction of Dialen 168 manufactured by Mitsubishi Chemical Industries Ltd. and maleic anhydride at 3/2 mole ratio, and A-16: Methylpolysiloxane (KF96A-1000, manufactured by Shin-Etsu Silicone Co., Ltd.).

Synthesis routes and methods II

Procedure details

Using the procedure described in Preparation 7 but utilizing 184.4 g. (1.38 equivs.) of the polymethylene polyphenyl polyisocyanate, 7.97 g. (0.052 mole) of phosphoryl chloride and 9.67 g. (0.052 mole) of lauryl alcohol, there was obtained a solution of predominantly lauryl dichlorophosphate in polymethylene polyphenyl polyisocyanate which was used, without further treatment, in the preparation of a particle board as described in Example 1.